N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-23-16-5-3-2-4-14(16)12-17(20)19-11-10-13-6-8-15(9-7-13)24(18,21)22/h2-9H,10-12H2,1H3,(H,19,20)(H2,18,21,22)
• InChI Key: GCTNPABZZBIDGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. Celecoxib is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. Celecoxib was first approved by the US Food and Drug Administration (FDA) in 1998 and has since become one of the most widely prescribed drugs in the world.

Mechanism of Action

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide selectively inhibits COX-2, which is an enzyme that is involved in the production of prostaglandins. Prostaglandins are lipid mediators that are involved in the inflammatory response. By inhibiting COX-2, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide reduces the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has been shown to have a number of biochemical and physiological effects. It reduces the production of prostaglandins, which leads to a reduction in inflammation, pain, and fever. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide also reduces the production of reactive oxygen species (ROS), which are involved in the inflammatory response. In addition, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has been shown to inhibit the expression of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of extracellular matrix proteins. MMPs are involved in the pathogenesis of various inflammatory conditions, including arthritis and cancer.

Advantages and Limitations for Lab Experiments

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has several advantages for use in lab experiments. It is a selective inhibitor of COX-2, which makes it a useful tool for studying the role of COX-2 in various biological processes. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide is also readily available and relatively inexpensive. However, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has some limitations for use in lab experiments. It can have off-target effects on other enzymes, which can complicate the interpretation of experimental results. In addition, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide can have cytotoxic effects on some cell types, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide. One area of research is the development of new analogs of N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide with improved selectivity and potency. Another area of research is the identification of new targets for N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide, which could expand its usefulness beyond its current applications. Additionally, there is ongoing research on the use of N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide in combination with other drugs for the treatment of various diseases, including cancer. Finally, there is a need for further research on the long-term safety and efficacy of N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide, particularly in the context of its potential use in cancer prevention and treatment.

Synthesis Methods

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide is synthesized from 4-(methylsulfonyl)phenylboronic acid and 2-iodoanisole using the Suzuki-Miyaura cross-coupling reaction. The reaction is carried out in the presence of a palladium catalyst, a base, and a solvent. The product is then purified by recrystallization to obtain pure N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide.

Scientific Research Applications

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to be effective in the treatment of various inflammatory conditions, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide has also been studied for its potential use in the prevention and treatment of cancer. Several studies have shown that N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-(2-methoxyphenyl)acetamide can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.